Cas no 2138219-08-4 (Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester
• CAS No: 2138219-08-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5294470
• Update Time: 2025-08-03

Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H25NO2/c1-6-9-7-10(14)13(5,8-9)11(15)16-12(2,3)4/h9-10H,6-8,14H2,1-5H3
• InChI Key： RRVPVOJYUPYWKS-UHFFFAOYSA-N
• SMILES： C1(C)(C(OC(C)(C)C)=O)CC(CC)CC1N

Additional information on Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester (CAS No. 2138219-08-4)

The compound Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester (CAS No. 2138219-08-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentane backbone substituted with amino, ethyl, and methyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel bioactive molecules.

One of the key features of Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester is its esterified form, which enhances its stability and solubility for various experimental conditions. The presence of the 1,1-dimethylethyl ester (tert-butyl ester) group is particularly noteworthy, as it is often used in peptide synthesis and protecting group strategies. This attribute aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic routes.

In recent years, the demand for cyclopentane derivatives has surged, driven by their versatility in medicinal chemistry. For instance, compounds like 2-amino-4-ethyl-1-methyl-cyclopentanecarboxylic acid derivatives are being explored for their potential in targeting neurological disorders and metabolic diseases. This aligns with the growing focus on precision medicine and personalized therapeutics, where structurally unique molecules play a pivotal role.

The synthesis and characterization of CAS No. 2138219-08-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and reproducibility, which are critical for industrial and academic applications. Additionally, the compound's compatibility with automated synthesis platforms makes it a candidate for high-throughput screening, a hot topic in modern drug development.

From an industrial perspective, Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester is gaining attention for its potential in agrochemical formulations. Its structural motifs are similar to those found in plant growth regulators and pest control agents, making it a subject of interest for sustainable agriculture solutions. This ties into broader discussions about food security and environmentally friendly farming practices.

In summary, Cyclopentanecarboxylic acid, 2-amino-4-ethyl-1-methyl-, 1,1-dimethylethyl ester (CAS No. 2138219-08-4) represents a promising area of research at the intersection of chemistry, biology, and materials science. Its applications span pharmaceuticals, agrochemicals, and beyond, reflecting the compound's adaptability to diverse scientific challenges. As the field evolves, this molecule is likely to play an increasingly important role in innovation and discovery.